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Compound Name: Calcium chromate dihydrate
CAS No.: 8012-75-7
Cat. No.: B1632875
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This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals working with
agueous solutions of calcium chromate dihydrate (CaCrOa4-2Hz0).

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of calcium chromate dihydrate in water?

Al: The solubility of calcium chromate dihydrate is temperature-dependent. It is more soluble
in colder water and its solubility decreases as the temperature rises.[1] For instance, at 20°C,
the solubility is 16.3 g/100 mL, which decreases to 18.2 g/100 mL at 40°C.[2]

Q2: How does pH affect the stability of calcium chromate dihydrate solutions?

A2: Calcium chromate dihydrate is more soluble in acidic and strongly alkaline solutions.[3]
In acidic conditions (pH 1.92 to 4.07), its dissolution can reach 100%.[3] In alkaline solutions,
the dissolution also increases, particularly at a pH above 8.5.[3] This is due to the equilibrium
shift between chromate (CrO42~) and dichromate (Cr=0727) ions in acidic solutions.
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Q3: What is the appearance of a properly prepared aqueous solution of calcium chromate
dihydrate?

A3: A properly prepared solution should be a clear, bright yellow liquid, free of any precipitates
or cloudiness. The yellow color is characteristic of the chromate ion in solution.

Q4: What are the primary safety concerns when working with calcium chromate dihydrate?

A4: Calcium chromate dihydrate is a hexavalent chromium compound and is considered
highly toxic, carcinogenic, and mutagenic.[2][4] It is crucial to handle it with appropriate
personal protective equipment (PPE), including gloves, goggles, and a respirator to avoid
inhalation of the powder.[4] It should be stored away from acidic vapors.[4]
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Data Presentation

Table 1: Solubility of Calcium Chromate Forms in Water at Different Temperatures
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Table 2: Effect of pH on Calcium Chromate Dissolution
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Experimental Protocols

Protocol for Preparing a Stable Saturated Aqueous Solution of Calcium Chromate Dihydrate

» Determine the Target Concentration: Based on the intended storage or experimental
temperature, consult the solubility data in Table 1 to determine the saturation limit.

e Solvent Preparation: Use deionized or distilled water. If a specific pH is required for stability,

prepare the appropriate buffer solution.

e Dissolution:
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o Measure the desired volume of water or buffer into a clean beaker equipped with a
magnetic stirrer.

o Place the beaker on a magnetic stir plate and begin gentle agitation.

o Slowly add pre-weighed calcium chromate dihydrate powder to the vortex of the stirred
liquid. Add the solid in small increments.

o Allow each increment to fully dissolve before adding the next. This will help prevent the
formation of clumps and localized supersaturation.

o Equilibration: Once all the solid has been added, continue to stir the solution for at least one
hour at a constant temperature to ensure it reaches equilibrium.

« Filtration (Optional): If a perfectly saturated solution free of any undissolved microparticles is
required, filter the solution through a 0.22 pm or 0.45 um filter.

o Storage: Store the solution in a tightly sealed, clearly labeled container at a constant, cool
temperature and protected from light.

Visualizations
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Caption: Workflow for preparing a stable aqueous solution.
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Caption: Factors influencing the stability of the solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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